Cas no 2172491-34-6 ((7,7-difluoronorcaran-3-yl)methanamine)

• Product Name: (7,7-difluoronorcaran-3-yl)methanamine
• CAS No: 2172491-34-6
• MF: C₈H₁₃F₂N
• MW: 161.19232916832
• CID: 5294860
• PubChem ID: 137964790
• Update Time: 2026-03-10

(7,7-difluoronorcaran-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• C-(7,7-Difluoro-bicyclo[4.1.0]hept-3-yl)-methylamine
• (7,7-difluoronorcaran-3-yl)methanamine

• Inchi： 1S/C8H13F2N/c9-8(10)6-2-1-5(4-11)3-7(6)8/h5-7H,1-4,11H2
• InChI Key： CGMSUEJEXOQAGJ-UHFFFAOYSA-N
• SMILES： FC1(C2CCC(CN)CC12)F

Additional information on (7,7-difluoronorcaran-3-yl)methanamine

Recent Advances in the Study of (7,7-difluoronorcaran-3-yl)methanamine (CAS: 2172491-34-6)

The compound (7,7-difluoronorcaran-3-yl)methanamine (CAS: 2172491-34-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing (7,7-difluoronorcaran-3-yl)methanamine. Researchers have developed novel catalytic methods to achieve high yields and enantioselectivity, which are critical for its application in medicinal chemistry. The incorporation of fluorine atoms into the norcarane scaffold has been shown to enhance the compound's metabolic stability and bioavailability, making it a promising candidate for further investigation.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that (7,7-difluoronorcaran-3-yl)methanamine exhibits significant affinity for certain neurotransmitter receptors, particularly those involved in the modulation of pain and inflammation. These findings suggest potential applications in the development of novel analgesics or anti-inflammatory agents. Further mechanistic studies are underway to elucidate the precise molecular interactions and signaling pathways involved.

Another area of interest is the compound's potential role in targeting neurodegenerative diseases. Recent research has indicated that (7,7-difluoronorcaran-3-yl)methanamine may interact with proteins implicated in the pathogenesis of Alzheimer's and Parkinson's diseases. While these results are preliminary, they open new avenues for exploring its therapeutic potential in neurology.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of (7,7-difluoronorcaran-3-yl)methanamine. Current research efforts are focused on structural modifications to improve its drug-like properties, such as solubility and half-life. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, (7,7-difluoronorcaran-3-yl)methanamine (CAS: 2172491-34-6) represents a versatile and promising compound in the field of chemical biology and drug discovery. Ongoing research is likely to uncover additional therapeutic applications and refine its synthesis and biological activity. This brief underscores the importance of continued investment in the study of this compound to fully realize its potential in addressing unmet medical needs.